A three-dimensional electrochemical oxidation system with α-Fe2O3/PAC as the particle electrode for ammonium nitrogen wastewater treatment

RSC Advances Pub Date: 2020-02-28 DOI: 10.1039/D0RA00032A

Abstract

A three-dimensional particle electrode loaded with α-Fe2O3 on powdered activated carbon (PAC) (α-Fe2O3/PAC) was synthesized by the microwave method for removing ammonium nitrogen from wastewater in a three-dimensional electrode system. The α-Fe2O3/PAC electrode was characterized by scanning electron microscopy (SEM) and X-ray diffraction (XRD). The effect of the added α-Fe2O3/PAC on the removal of ammonium nitrogen from simulated wastewater was studied by changing the cell voltage, particle dosage, and particle electrode synthesis conditions. Simulated experiments were also carried out on different pollutants under the best experimental conditions and the actual domestic sewage was tested. The results show that the optimal synthesis conditions of the particle electrode are as follows: the ratio of PAC to anhydrous FeCl3 is 1 : 2, and the microwave power is 1000 W for 60 s. After 20 min of electrolysis at 20 V, the ammonium nitrogen removal rate can reach 95.30%.

Graphical abstract: A three-dimensional electrochemical oxidation system with α-Fe2O3/PAC as the particle electrode for ammonium nitrogen wastewater treatment
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